Cas no 2407-99-0 (Hexahydro-indolizin-7-one)

• Product name: Hexahydro-indolizin-7-one
• CAS No: 2407-99-0
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 841942
• PubChem ID: 11240524

Hexahydro-indolizin-7-one Chemical and Physical Properties

Names and Identifiers

• hexahydro-7(1H)-Indolizinone
• Hexahydroindolizin-7-(1H)-one
• hexahydroindolizin-7(1H)-one
• HEXAHYDRO-INDOLIZIN-7-ONE
• EN300-108455
• octahydroindolizin-7-one
• (+/-)-1,2,3,5,6,7,8,8a-octahydroindolizin-7-one
• Azabicyclo[4,3,0]nonan-4-one
• CQTKSBAHMPWPQD-UHFFFAOYSA-N
• 7-octahydroindolizinone
• F74222
• 443916-94-7
• CAA40799
• CS-0231475
• 1-Azabicyclo[4,3,0]nonan-4-one
• 2407-99-0
• 1,2,3,5,6,7,8,8a-octahydroindolizin-7-one
• SCHEMBL94206
• WLZ2813
• 7(1H)-Indolizinone,hexahydro-,(8as)-(9ci)
• 2,3,5,6,8,8a-hexahydro-1H-indolizin-7-one
• (+/-)-1,2,3,5,6,7,8,8a-octahydroindolizine-7-one
• AKOS022718645
• (8aR)-2,3,5,6,8,8a-hexahydro-1H-indolizin-7-one
• HEXAHYDRO-1H-INDOLIZIN-7-ONE
• (8aS)-2,3,5,6,8,8a-hexahydro-1H-indolizin-7-one
• 2289579-60-6
• 275359-69-8
• Hexahydro-indolizin-7-one

• MDL： MFCD17013152
• Inchi： 1S/C8H13NO/c10-8-3-5-9-4-1-2-7(9)6-8/h7H,1-6H2
• InChI Key： CQTKSBAHMPWPQD-UHFFFAOYSA-N
• SMILES： O=C1CCN2CCCC2C1

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 0.3

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines Indolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines

Additional information on Hexahydro-indolizin-7-one

Hexahydro-7(1H)-Indolizinone: A Comprehensive Overview

Hexahydro-7(1H)-Indolizinone, also known by its CAS number 2407-99-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the indolizionone family, which has garnered attention due to its unique structural properties and potential applications in drug discovery. The name Hexahydro-7(1H)-Indolizinone reflects its structural composition, with "hexahydro" indicating the presence of six hydrogen atoms in a specific arrangement, and "indolizinone" denoting its indole-like structure with a ketone group.

The molecular structure of Hexahydro-7(1H)-Indolizinone is characterized by a bicyclic system, which contributes to its stability and reactivity. Recent studies have highlighted its potential as a precursor for synthesizing more complex molecules with bioactive properties. Researchers have explored various synthetic routes to efficiently produce this compound, including methods involving cyclization reactions and enzymatic catalysis. These advancements have not only improved the yield but also reduced the environmental impact of its production processes.

In terms of applications, Hexahydro-7(1H)-Indolizinone has shown promise in the development of new pharmaceutical agents. Its ability to interact with specific biological targets makes it a valuable tool in drug design. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in treating conditions such as inflammation and neurodegenerative diseases.

The latest research on CAS No. 2407-99-0 has also focused on its pharmacokinetic properties. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is crucial for its therapeutic applications. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to elucidate these properties. These findings have provided valuable insights into optimizing dosing regimens and improving drug delivery systems.

Beyond pharmacology, Hexahydro-7(1H)-Indolizinone has also found applications in materials science. Its structural versatility allows for the creation of novel materials with unique mechanical and electronic properties. For example, researchers have investigated its use in developing advanced polymers and nanomaterials for applications in electronics and energy storage.

In conclusion, Hexahydro-7(1H)-Indolizinone, or CAS No. 2407-99-0, is a multifaceted compound with diverse applications across various scientific disciplines. Its structural uniqueness, coupled with recent advancements in synthesis and application research, positions it as a key player in future innovations. As ongoing studies continue to uncover new aspects of this compound's potential, it is poised to make significant contributions to both academic research and industrial development.